Following the same general procedure employed for the synthesis of substituted adamantane-2,4-diones which we reported previously6,7 we now herein report the synthesis of substituted adamantane-2,4,6-triones 6a and 6b.

A simple, elegant and one-pot synthesis of 3,4-dihydro-4-phenylcoumarins, 4-phenylcoumarins and their derivatives by making use of solid support, montmorillonite K-10 clay in conjunction with microwave irradiation is described.

Semiempirical MO calculations predict that dicyclopenta[a,g]-, dicyclopenta[a,h]-, dibenzo[a,g]-, dicyclohepta[a,g]-, and dicyclohepta[a,h]-s-indacene undergo no bond distortions, retaining the full molecular symmetry groups, whereas dibenzo[a,h]-s-indacene suffers a pseudo Jahn–Teller bond distortion from C2v to Cs.

The role of terminal MoO bonds in selective oxidation of toluene over a complex Ce–Mo oxide is studied by using a pulse microreactor in the absence of molecular oxygen together with in situ Raman spectroscopy, and it is found that the terminal MoO bonds are mainly responsible for the formation of benzaldehyde.

Dispersed PdO which interacts with CeO2 is the active site for CO oxidation, while the large PdO particles which do not interact strongly with CeO2 are the active site for methane oxidation.

Maleic and phthalic anhydride condenses with amino acids and alkylamines under microwave irradiation to afford N-substituted maleimides and phthalimides in excellent yields.

The assigned 13C NMR spectroscopic data from O,S-dimethyl thiofumarate, S,S-dimethyl bis(thio)fumarate and the novel S-methyl p-methoxythiocinnamate are presented and the empirical shielding constants for the methoxycarbonyl and methylsulfanylcarbonyl groups determined for the first time.

Amines are acylated using 5-(2,4-dichlorophenyl)-1,3,4-oxadiazolethiol in the presence of diethyl chlorothiophosphate (DCTP) in good yield.

Selective deoxygenation of nitrones and heteroarene N-oxides with the Zn–AlCl3·6H2O-THF system produces the corresponding imines and heteroarenes in high yield.

Silica-supported phosphine palladium(0) complex is an efficient catalyst for the cross-coupling of organic halides, except for aliphatic halides, with organotin and organomagnesium reagents; the polymeric catalyst is stable and can be easily separated from a reaction mixture and reused.

Condensation of Reissert compound 1 with electrophilic alkenes 2 carried out in the presence of 50% aqueous sodium hydroxide and benzyltriethylammonium chloride (TEBAC) as a catalyst, affords 1-(2-substituted-ethyl)isoquinolines 3 and/or 4.

In the presence of an excess of LDA, the tandem deprotonation–alkylation reaction of 1-cyanomethyl-5-fluorouracil with epibromohydrin gives the novel dihydropyrrolo[1,2-c]pyrimidinedione 4 as a mixture of diastereoisomers.

Attack takes place at both primary and secondary epoxy carbons of styrene oxide and butadiene monoxide on reaction with ester carbanions, providing evidence for the conjugative effect in these systems.

An organosamarium reagent reacts with isocyanates (or isothiocyanate) to afford butenamides (or thiobutenamide) in THF.

Desulfurization of open chain phosphoryl thiourea compounds utilizing the Ag+–ROH system under mild conditions affords, regioselectively, depending upon the substrates used, the corresponding imino-ester derivatives in good yields.

Supposed pharmacological effects of extracts from the title plants could not be substantiated, triterpenes 3β,20-lupandiol (1a), uvaol (2a) and ursolic acid (2b) were isolated from Englerophytum and 19β-lupeol (1b) and 2b from Diospyros.

The synthesis of pentacarbonyl(thione) complexes of chromium and tungsten via reaction of carbene complexes with lithium sulfides is reported.

The substitution of aqua ligands from pentaaquahydroxochromium(III) ion by oxalic acid occurs through a mechanism involving the formation of an ion pair followed by an associative interchange (Ia) process.

The new clusters [{MRuCo(CO)8(µ3-S)}2{η5-C5H4C(O)C6H4C(O)C5H4-η5}] (M=Mo 2 or W 3) have been isolated from the reaction of [RuCo2(CO)9(µ3-S)] 1 and [{M(CO)3}{{η5-C5H4C(O)C6H4C(O)C5H4-η5}]2– (M=Mo or W), and the structure of cluster 3 has been established by single-crystal X-ray diffraction methods.

In agreement with theoretical prediction, a squaric acid diamide shows appreciable quadratic non-linear optical (NLO) activity in solution, and because of their transparency such amides may be attractive materials for second harmonic generation of blue light, although all crystalline derivatives measured were essentially NLO inactive.